(4-(Aminomethyl)phenyl)(phenyl)methanone hydrochloride

• IUPAC Name: [4-(aminomethyl)phenyl]-phenylmethanone;hydrochloride
• InChI: InChI=1S/C14H13NO.ClH/c15-10-11-6-8-13(9-7-11)14(16)12-4-2-1-3-5-12;/h1-9H,10,15H2;1H
• InChI Key: XCBRWBLKNAXUAM-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C2=CC=C(C=C2)CN.Cl
• Molecular Formula: C14H14ClNO
• DSSTOX Substance ID: DTXSID00375442
• Molecular Weight: 247.72 g/mol
• CAS No.: 24095-40-7

Description

(4-(Aminomethyl)phenyl)(phenyl)methanone hydrochloride is a useful research compound. Its molecular formula is C14H14ClNO and its molecular weight is 247.72 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthesis and Characterization

• Novel synthesis and characterization techniques have been developed for compounds related to (4-(Aminomethyl)phenyl)(phenyl)methanone hydrochloride. These methods involve the use of various spectroscopic techniques and density functional theory (DFT) calculations to understand the properties of these compounds (Enbaraj et al., 2021).

Structural Studies

• Structural studies, such as X-ray diffraction, have been conducted on similar benzophenone derivatives. These studies help in understanding the molecular arrangement and properties of such compounds, which can be crucial in their application in scientific research (Zabiulla et al., 2016).

Structure-Activity Relationship

• Aminobenzophenones, closely related to this compound, have been studied for their anti-inflammatory properties. Understanding the structure-activity relationship of these compounds can lead to the development of new therapeutic agents (Ottosen et al., 2003).

Molecular Docking Studies

• Molecular docking studies have been performed on similar compounds to understand their potential antibacterial activity. Such studies can provide insights into the development of new antibacterial agents (Shahana & Yardily, 2020).

Biological Activities

• Some derivatives of methanone compounds have shown promising biological activities, such as herbicidal and insecticidal properties. These findings are valuable for the development of new agricultural chemicals (Wang et al., 2015).

Corrosion Inhibition

• Methanone derivatives have been studied for their corrosion inhibition properties, particularly in protecting mild steel in acidic environments. These compounds can be significant in industrial applications to prevent corrosion (Fergachi et al., 2018).

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with this compound are H302-H315-H319-H335. This indicates that it may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation. The recommended precautionary statements are P261-P305+P351+P338, which suggest avoiding breathing dust, fumes, gas, mist, vapors, or spray, and if in eyes, rinse cautiously with water for several minutes.